Cas no 158846-22-1 (Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-)
158846-22-1 structure
Product Name:Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-
CAS No:158846-22-1
MF:C14H11NO3
MW:241.242043733597
CID:226120
Update Time:2024-01-26
Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-
- IPO 3006
- Phenol, 4-[(1,3-benzodioxol-5-ylimino)methyl]-
-
- Inchi: 1S/C14H11NO3/c16-12-4-1-10(2-5-12)8-15-11-3-6-13-14(7-11)18-9-17-13/h1-8,16H,9H2
- InChI Key: SWDZHKKFSTUQMQ-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(C=NC2=CC=C3OCOC3=C2)C=C1
Computed Properties
- Exact Mass: 241.07393
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 451.8±45.0 °C(Predicted)
- PSA: 51.05
- pka: 8.88±0.30(Predicted)
Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]- Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
158846-22-1 (Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-) Related Products
- 27738-39-2(3,4-Methylenedioxybenzylidene Aniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk